molecular formula C18H22N4O3S B6562097 2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide CAS No. 921508-20-5

2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide

Cat. No.: B6562097
CAS No.: 921508-20-5
M. Wt: 374.5 g/mol
InChI Key: AOUXPAWIGGXOQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide is a thiazole-based acetamide derivative characterized by a cyclopentylcarbamoyl substituent on the thiazole ring and a 2-methoxyphenylacetamide moiety. The molecular formula is C₁₉H₂₃N₄O₃S, with an approximate molecular weight of 411.48 g/mol, calculated based on its constituent atoms.

Properties

IUPAC Name

2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O3S/c1-25-15-9-5-4-8-14(15)21-16(23)10-13-11-26-18(20-13)22-17(24)19-12-6-2-3-7-12/h4-5,8-9,11-12H,2-3,6-7,10H2,1H3,(H,21,23)(H2,19,20,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOUXPAWIGGXOQZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

The compound shares a common 1,3-thiazol-4-yl-acetamide scaffold with several analogs but differs in substituents, which critically influence its physicochemical and pharmacological properties. Key comparisons include:

Table 1: Structural and Molecular Comparisons
Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Pharmacological Activity Reference
Target Compound C₁₉H₂₃N₄O₃S ~411.48 Cyclopentylcarbamoyl, 2-methoxyphenyl Not explicitly reported -
Mirabegron (β3-adrenergic agonist) C₂₁H₂₄N₄O₂S 396.51 2-Amino-thiazole, 2-hydroxy-2-phenylethylamino Overactive bladder treatment
F042-0759 (Screening compound) C₁₉H₁₇BrN₄O₃S 461.33 4-Bromophenyl, 2-methoxyphenyl carbamoyl Anticancer (preclinical screening)
Cyclohexylcarbamoyl Analog C₂₀H₂₃F₃N₄O₂S 440.48 Cyclohexylcarbamoyl, 4-(trifluoromethyl)phenyl Not reported
N-(2-Methoxyphenyl)-Quinazoline-Sulfonyl Acetamide C₂₃H₂₃N₅O₅S₂ ~505.58 2-Methoxyphenyl, 4-piperidin-1-ylquinazoline-2-sulfonyl Anticancer (MTT assay)
Key Observations:
  • Aryl Substituents : The 2-methoxyphenyl group is shared with F042-0759 and other anticancer acetamides (e.g., compound 39 in ), suggesting a role in π-π stacking interactions with hydrophobic enzyme pockets .

Pharmacological Activities

  • Mirabegron: As a β3-adrenergic agonist, mirabegron’s selectivity is attributed to its 2-hydroxy-2-phenylethylamino side chain, which stabilizes receptor binding . The target compound lacks this moiety, implying divergent therapeutic applications.
  • Anticancer Analogs : Compounds like F042-0759 and N-(2-methoxyphenyl)-quinazoline-sulfonyl acetamide exhibit anticancer activity in preclinical models, likely mediated by kinase inhibition or DNA intercalation . The target compound’s thiazole-carbamoyl structure may similarly target cancer pathways but requires empirical validation.

Physicochemical and Analytical Considerations

  • Solubility : The 2-methoxyphenyl group may improve aqueous solubility compared to halogenated analogs (e.g., F042-0759’s 4-bromophenyl group) but reduce it relative to mirabegron’s polar hydroxy-phenylethyl chain .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.